gamma-Oryzanol

Description

Gamma-oryzanol is a group of compounds found primarily in rice bran oil, as well as in smaller amounts in wheat bran and certain fruits and vegetables. It is recognized for its diverse pharmacological properties, including antioxidant, anti-inflammatory, anti-cancer, anti-diabetic, and cholesterol-lowering effects . This compound has been studied extensively for its potential health benefits, particularly in reducing menopausal symptoms and improving lipid profiles.

Menopausal Symptoms

Gamma-oryzanol is used to alleviate menopausal symptoms. Clinical studies have shown significant improvements in symptoms such as hot flashes and night sweats. For example, dosages of 5-10 mg per day have resulted in more than a 50% reduction in menopausal symptoms .

Application	Dosage (mg/day)	Duration (days)	Effect	Reference
Menopause	5-10	10-38	>50% reduction in symptoms
Menopause	90	14	76.6% improvement in symptoms
Menopause	15-30	7-14	70-90% improvement in symptoms

Skin and Dermatological Effects

Gamma-oryzanol has been studied for its dermatological benefits, including skin whitening and reducing melanin production. It also has a stimulatory effect on sebaceous glands, which can help with dry skin conditions like atopic dermatitis .

Central Nervous System Effects

Research indicates that gamma-oryzanol may improve conditions related to the central nervous system, such as post-traumatic dysautonomia and senile dementia, possibly by affecting catecholamine metabolism .

Absorption and Metabolism

Gamma-oryzanol is not well absorbed in the gut, which may contribute to its cholesterol-lowering effects by reducing dietary cholesterol absorption . Studies in rabbits and rats have shown that the plasma concentration of gamma-oryzanol peaks several hours after administration and is distributed primarily in the liver and brain .

• CAS No.: 11042-64-1
• Product Name: gamma-Oryzanol
• Molecular Formula: C40H58O4
• Molecular Weight: 602.9 g/mol
• IUPAC Name: [(3R,12S,16R)-7,7,12,16-tetramethyl-15-(6-methylhept-5-en-2-yl)-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Standard InChI: InChI=1S/C40H58O4/c1-26(2)10-9-11-27(3)29-18-20-38(7)33-16-15-32-36(4,5)34(19-21-39(32)25-40(33,39)23-22-37(29,38)6)44-35(42)17-13-28-12-14-30(41)31(24-28)43-8/h10,12-14,17,24,27,29,32-34,41H,9,11,15-16,18-23,25H2,1-8H3/t27?,29?,32?,33?,34?,37-,38+,39-,40?/m1/s1
• Standard InChIKey: FODTZLFLDFKIQH-OINQMCCZSA-N
• Isomeric SMILES: CC(CCC=C(C)C)C1CC[C@@]2([C@@]1(CCC34C2CCC5[C@]3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)OC(=O)C=CC6=CC(=C(C=C6)O)OC)C)C
• Melting Point: 148-150°C
• Physical Description: Solid
• Synonyms: gamma-oryzanol; oryzanol; triacontane 3-(4-hydroxy-3-methoxyphenyl)-2-propenate
• Reference: 1. Masuzaki H, Kozuka C, Okamoto S, Yonamine M, Tanaka H, Shimabukuro M. Brown rice-specific γ-oryzanol as a promising prophylactic avenue to protect against diabetes mellitus and obesity in humans. J Diabetes Investig. 2019 Jan;10(1):18-25. doi: 10.1111/jdi.12892. Epub 2018 Aug 21. PMID: 29978570; PMCID: PMC6319487. 2. Rungratanawanich W, Cenini G, Mastinu A, Sylvester M, Wilkening A, Abate G, Bonini SA, Aria F, Marziano M, Maccarinelli G, Memo M, Voos W, Uberti D. γ-Oryzanol Improves Cognitive Function and Modulates Hippocampal Proteome in Mice. Nutrients. 2019 Mar 31;11(4):753. doi: 10.3390/nu11040753. PMID: 30935111; PMCID: PMC6520752. 3. Escobar E, Lopes S, Malavolta C, Ramalho JB, Missio D, Pinto HF, Soares MB, Leivas FG, Brum DDS, Cibin FWS. Effect of γ-oryzanol on testicular degeneration induced by scrotal insulation in rams. Theriogenology. 2019 Apr 1;128:167-175. doi: 10.1016/j.theriogenology.2019.01.041. Epub 2019 Feb 7. PMID: 30772660. 4. Mastinu A, Bonini SA, Rungratanawanich W, Aria F, Marziano M, Maccarinelli G, Abate G, Premoli M, Memo M, Uberti D. Gamma-oryzanol Prevents LPS-induced Brain Inflammation and Cognitive Impairment in Adult Mice. Nutrients. 2019 Mar 29;11(4):728. doi: 10.3390/nu11040728. PMID: 30934852; PMCID: PMC6520753. 5. Lesma G, Luraghi A, Bavaro T, Bortolozzi R, Rainoldi G, Roda G, Viola G, Ubiali D, Silvani A. Phytosterol and γ-Oryzanol Conjugates: Synthesis and Evaluation of their Antioxidant, Antiproliferative, and Anticholesterol Activities. J Nat Prod. 2018 Oct 26;81(10):2212-2221. doi: 10.1021/acs.jnatprod.8b00465. Epub 2018 Oct 17. PMID: 30360625.
• PubChem Compound: 146156434
• Last Modified: Aug 15 2023